2-(4-benzyl-2-oxopyrrolidin-1-yl)-N-ethyl-N-[(5-methyl-2-furyl)methyl]acetamide

• IUPAC Name: 2-(4-benzyl-2-oxopyrrolidin-1-yl)-N-ethyl-N-[(5-methylfuran-2-yl)methyl]acetamide
• InChI: InChI=1S/C21H26N2O3/c1-3-22(14-19-10-9-16(2)26-19)21(25)15-23-13-18(12-20(23)24)11-17-7-5-4-6-8-17/h4-10,18H,3,11-15H2,1-2H3
• InChI Key: OTSUOSXLXSBHIC-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=C(O1)C)C(=O)CN2CC(CC2=O)CC3=CC=CC=C3
• Molecular Formula: C21H26N2O3
• Molecular Weight: 354.4 g/mol

Description

2-(4-benzyl-2-oxopyrrolidin-1-yl)-N-ethyl-N-[(5-methyl-2-furyl)methyl]acetamide is a useful research compound. Its molecular formula is C21H26N2O3 and its molecular weight is 354.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 354.19434270 g/mol and the complexity rating of the compound is 490. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthetic Methodologies and Chemical Reactions

• Reaction Mechanisms and Derivatives : Studies on the reactions of aminoethyl- and aminopropyl-substituted heterocycles with formyl derivatives have led to the synthesis of various aminomethylene derivatives, highlighting the versatility of such compounds in synthetic chemistry (Strakovs et al., 2002).

Pharmacological Applications

• ACAT Inhibitors for Disease Treatment : Research on compounds structurally similar to the one has identified potent inhibitors of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT), suggesting potential for treating diseases involving ACAT-1 overexpression (Shibuya et al., 2018).
• Antimicrobial and Insecticidal Properties : The synthesis and assessment of heterocycles incorporating thiadiazole moiety against the cotton leafworm indicate that similar compounds have potential applications in agriculture and pest control (Fadda et al., 2017).

Chemical Synthesis and Intermediates

• Synthetic Intermediates for Pharmaceutically Effective Compounds : The production of intermediates such as 4-benzyloxy-3-pyrrolin-2-on-1-yl acetamide for pharmaceutically effective compounds showcases the importance of such chemical entities in drug development processes (Fort, 2002).